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Compound of Interest

Compound Name: ML-097

Cat. No.: B1663760

This document provides essential safety and logistical information for the proper disposal of
ML-097, a pan Ras-related GTPases activator. The following procedures are designed for
researchers, scientists, and drug development professionals to ensure safe handling and
compliance with standard laboratory practices.

Chemical Identification:

Name: ML-097

Synonyms: CID-2160985, 2-[(2-bromophenyl)methoxy]-benzoic acid

CAS Number: 743456-83-9

Molecular Formula: C14H11BrOs

Molecular Weight: 307.1 g/mol

Based on available Safety Data Sheets (SDS), ML-097 is not classified as a hazardous
substance or mixture. However, it is imperative to handle all laboratory chemicals with
appropriate safety measures.

Quantitative Data Summary

The following table summarizes the key quantitative data for ML-097 based on available
information.
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Property Value

Purity >95%

Storage Temperature -20°C

Solubility in DMSO 5 mg/mL

Hazard Classification Not a hazardous substance or mixture
Transport Information Considered non-hazardous for transport

Disposal Protocol

Researchers must adhere to local, state, and federal regulations for chemical waste disposal.
The following is a step-by-step guide for the proper disposal of ML-097, reflecting its non-
hazardous classification.

Step 1: Personal Protective Equipment (PPE)

Before handling ML-097, ensure you are wearing the appropriate PPE:
o Safety glasses or goggles

o Standard laboratory coat

o Chemical-resistant gloves (e.g., nitrile)

Step 2: Waste Characterization

Confirm that the waste to be disposed of is solely ML-097 and is not mixed with any hazardous
substances. If ML-097 has been mixed with other chemicals, the entire mixture must be treated

as hazardous waste and disposed of accordingly.[1]
Step 3: Small Quantities (Solid)
For small quantities of solid ML-097:

o Ensure the material is in a securely sealed, properly labeled container.
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e The container label should be defaced or clearly marked as "WASTE" to avoid confusion.[2]

e This container can typically be disposed of in the regular laboratory trash.[3][4][5] However,
always confirm this with your institution's Environmental Health and Safety (EHS) office.

Step 4: Solutions of ML-097

For solutions of ML-097 (e.g., dissolved in DMSO):

o Small volumes of dilute, non-hazardous aqueous solutions may be permissible for drain
disposal with copious amounts of water.[5][6]

» Crucially, verify with your local EHS guidelines before disposing of any chemical down the
drain. Regulations can vary significantly.

« If drain disposal is not permitted, or if the solvent is not water, collect the waste in a
designated, properly labeled waste container for chemical waste pickup by your institution's
EHS.

Step 5: Decontamination of Empty Containers

» Rinse empty containers that held ML-097 three times with a suitable solvent (e.g., ethanol or
acetone).

» Allow the container to air dry completely in a well-ventilated area or fume hood.

e Once clean and dry, deface the original label and dispose of the container in the regular
trash or designated glass waste, as per your laboratory's procedures.[2]

Step 6: Spill Cleanup

In the event of a spill:

o Absorb the spilled material with an inert absorbent material (e.g., sand, vermiculite).

e Collect the absorbed material into a sealed container.
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e Dispose of the contaminated absorbent material as chemical waste through your institution's
EHS.

Logical Workflow for Disposal Decision

The following diagram illustrates the decision-making process for the proper disposal of
laboratory chemicals like ML-097.

Is the waste mixed with
other chemicals?

Is the waste solid or liquid?
Solid
Small quantity of solid?

Yes

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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